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Compound of Interest

Compound Name: PF-739

Cat. No.: B610057 Get Quote

Researchers and laboratory professionals handling PF-739 are advised to follow stringent

disposal protocols to ensure safety and regulatory compliance. As a biologically active AMPK

agonist used in research, proper handling and disposal are paramount. While a specific Safety

Data Sheet (SDS) with detailed disposal instructions for PF-739 (CAS 1852452-14-2) is not

publicly available, established best practices for the disposal of research-grade chemical

compounds should be strictly adhered to.

The primary directive for any chemical disposal is to consult your institution's Environmental

Health & Safety (EHS) department. Local regulations and institutional protocols are the ultimate

authority on waste management. This document provides a general framework for safe

handling and disposal based on the compound's known properties.

Step-by-Step Disposal Procedure for PF-739
Personal Protective Equipment (PPE): Before handling PF-739, ensure appropriate PPE is

worn, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Dispose of any solid PF-739 powder, contaminated gloves, weigh boats, or

paper towels in a dedicated, clearly labeled hazardous waste container for solid chemical

waste. Do not mix with regular trash.

Liquid Waste: Solutions containing PF-739 should be collected in a sealed, properly

labeled hazardous waste container for liquid chemical waste. Common solvents used with
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PF-739, such as DMSO, may have their own specific disposal requirements. Do not pour

PF-739 solutions down the drain.[1]

Sharps: Any needles or other sharps contaminated with PF-739 must be disposed of in a

designated sharps container.[1]

Waste Labeling: All waste containers must be clearly labeled with the full chemical name "

(3R,3aR,6R,6aR)-6-((6-Chloro-5-(4-(1-(hydroxymethyl)cyclopropyl)phenyl)-1H-

benzo[d]imidazol-2-yl)oxy)hexahydrofuro[3,2-b]furan-3-ol", the common name "PF-739", and

the CAS number "1852452-14-2". Also, indicate the major components of any solutions (e.g.,

"PF-739 in DMSO").

Storage of Waste: Store waste containers in a designated, secure area, away from

incompatible materials, until they are collected by your institution's EHS personnel.

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with PF-739 using an appropriate solvent or cleaning agent as determined by your

laboratory's standard operating procedures.

EHS Collection: Arrange for the collection of the hazardous waste through your institution's

EHS department.

Chemical and Physical Properties of PF-739
The following table summarizes the known properties of PF-739. This information is crucial for

a preliminary assessment, but it is not a substitute for a complete Safety Data Sheet.
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Property Value Source

CAS Number 1852452-14-2 [2][3]

Chemical Formula C23H23ClN2O5 [2][3]

Molecular Weight 442.89 g/mol [2]

Appearance Not specified (likely a solid)

Solubility Soluble in DMSO [4]

Storage Temperature
0-4°C (short term), -20°C (long

term)
[2][3]

Hazard Classification
Shipped as non-hazardous

chemical
[2]

Toxicity Data Not publicly available

Ecotoxicity Data Not publicly available

Experimental Protocol: Waste Characterization for
Disposal
When a complete SDS is unavailable, a basic waste characterization may be required by your

EHS department. The following is a general protocol for preparing a waste sample for EHS

assessment.

Objective: To provide a representative sample of the chemical waste stream to the EHS

department for analysis and determination of the appropriate disposal route.

Materials:

Properly labeled waste collection container (as described above).

Secondary containment tray.

Appropriate PPE.

Waste inventory sheet.
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Methodology:

1. Collect all waste materials (solid and liquid) in their respective, segregated, and labeled

containers.

2. For liquid waste, ensure the container is sealed to prevent evaporation or spills. Do not

mix different liquid waste streams.

3. For solid waste, ensure the container is sealed.

4. Complete a hazardous waste inventory sheet for each container. This form is typically

provided by your EHS department.

5. The sheet should include:

The full chemical name and CAS number of all components.

The estimated concentration or percentage of each component.

The total volume or mass of the waste.

The date of accumulation.

The laboratory and principal investigator's contact information.

6. Store the sealed and labeled container in a designated satellite accumulation area.

7. Contact EHS to schedule a pickup and provide them with the inventory sheet. EHS will

then use this information to profile the waste for transport and final disposal at a licensed

facility.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of a

research chemical like PF-739.
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Start: PF-739 Waste Generated

Wear Appropriate PPE
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Is a specific SDS
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Consult Institutional
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 No 

Segregate Waste by Type
(Solid, Liquid, Sharps)

 Yes (Follow Section 13) 

Label Waste Container Accurately
(Name, CAS#, Hazards)

Store in Designated
Secure Area

Arrange for EHS
Waste Collection

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for PF-739 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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